![molecular formula C9H8BrN5 B186206 2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine CAS No. 30508-74-8](/img/structure/B186206.png)
2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine
Overview
Description
2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine (DBT) is an organic compound that is used in a variety of scientific and industrial applications. DBT has been studied extensively for its ability to act as a catalyst for various reactions. It has also been investigated for its potential use in drug design and development, as well as in the synthesis of other compounds.
Scientific Research Applications
Green Synthesis and Self-association : This compound is synthesized via a green procedure using microwave irradiation, which is notable for its reduction in solvent use, short reaction time, and simplicity. The molecular structures are confirmed by NMR spectroscopy and X-ray analysis, illustrating different N–H⋯N interactions leading to variations from pseudo-honeycomb networks to corrugated rosette layers (Díaz‐Ortiz et al., 2004).
Supramolecular Assembly : The compound forms various supramolecular assemblies with aliphatic dicarboxylic acids, as demonstrated through single crystal X-ray diffraction and thermal methods. This research reveals different recognition patterns formed between the acceptor and donor groups (Nandy et al., 2016).
Kinetic Studies : Kinetic investigations of the compound's reactions in different solvents have been conducted. The studies focus on the nucleophilic reactions and propose mechanisms based on the observed reaction rates (Konakahara et al., 1988).
Thermal Stability and Electrochemical Behavior : The compound is integral to the synthesis of polyimides, which are notable for their excellent solubility in polar aprotic solvents, thermal stability, and distinctive electrochemical behavior. This makes them promising for applications in polymer semiconductors (Li et al., 2017).
Antitumor Evaluation : 2,4-Diamino-6-aryl-1,3,5-triazines, a category to which the compound belongs, have been synthesized and evaluated for antitumor activity. Several compounds in this class show remarkable antiproliferative activities against various tumor cell lines (Hu et al., 2009).
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to target various enzymes and receptors . For instance, pyrazoline derivatives, which share a similar nitrogen-based hetero-aromatic ring structure, have been reported to inhibit acetylcholinesterase (AchE), an enzyme that hydrolyzes acetylcholine in the cholinergic nervous system .
Mode of Action
For instance, some derivatives have been shown to inhibit the activity of enzymes, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been reported to influence pathways involving reactive oxygen species (ros) and free radicals . These compounds can increase dramatically under cellular damage, affecting different cellular components negatively .
Pharmacokinetics
Related compounds have been reported to exhibit good adme properties, suggesting that they are readily absorbed and distributed within the body, metabolized efficiently, and excreted without causing toxicity .
Result of Action
Related compounds have been reported to exhibit various biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
properties
IUPAC Name |
6-(4-bromophenyl)-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN5/c10-6-3-1-5(2-4-6)7-13-8(11)15-9(12)14-7/h1-4H,(H4,11,12,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFTSWIQNKJOSLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NC(=N2)N)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80353622 | |
Record name | 2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30508-74-8 | |
Record name | 2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Diamino-6-(4-bromophenyl)-1,3,5-triazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.